Cas no 623-96-1 (Dipropylcarbonate)

• Product Name: Dipropylcarbonate
• CAS No: 623-96-1
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• MDL: MFCD00009369
• CID: 39147
• PubChem ID: 24857747
• Update Time: 2025-10-29

Dipropylcarbonate Chemical and Physical Properties

Names and Identifiers

• dipropyl carbonate
• Dipropyl carbonate (DPC)
• Carbonic acid dipropyl ester
• 412E66LR7G
• ORISTAR PCB
• n-Propyl carbonate
• Carbonic acid, dipropyl ester
• Di-n-propylcarbonate
• UNII-412E66LR7G
• DB-054153
• NSC166495
• NS00035028
• AKOS015915969
• SCHEMBL17057
• DTXSID5060778
• Dipropyl carbonate, 99%
• DTXCID3043310
• EINECS 210-822-3
• Dipropylcarbonate
• n-C3H7O(CO)OC3H7-n
• NSC-166495
• 623-96-1
• NSC 166495
• Q27258377
• di-n-propyl carbonate
• DIPROPYL CARBONATE [INCI]
• LS-13349
• MFCD00009369

• MDL： MFCD00009369
• Inchi： 1S/C7H14O3/c1-3-5-9-7(8)10-6-4-2/h3-6H2,1-2H3
• InChI Key： VUPKGFBOKBGHFZ-UHFFFAOYSA-N
• SMILES： O(C(=O)OCCC)CCC

Computed Properties

• Exact Mass: 146.09400
• Monoisotopic Mass: 146.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 80.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Color/Form: Colorless liquid with an ether like odor. [1]
• Density: 0.944 g/mL at 25 °C(lit.)
• Melting Point: -41
• Boiling Point: 167-168 °C(lit.)
• Flash Point: Fahrenheit: 131 ° f < br / > Celsius: 55 ° C < br / >
• Refractive Index: n20/D 1.401(lit.)
• PSA: 35.53000
• LogP: 1.95960
• Sensitiveness: Sensitive to light
• Solubility: Slightly soluble in water, miscible in ethanol \ ether [7]

Dipropylcarbonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226,H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Packing Group：III
• Hazard Level：3.2
• Risk Phrases：R10; R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：3.2
• Storage Condition：Keep it tightly closed. Keep away from high temperature and open fire. Store in a cool, dry place.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Dipropylcarbonate

Dipropyl Carbonate (CAS No. 623-96-1): Properties, Applications, and Market Insights

Dipropyl carbonate (CAS No. 623-96-1), also known as dipropyl ester of carbonic acid, is an organic compound with the molecular formula C₇H₁₄O₃. This colorless liquid is widely used in various industrial applications due to its unique chemical properties. As a carbonate ester, it serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

The growing demand for eco-friendly solvents and green chemistry alternatives has increased interest in compounds like dipropyl carbonate. Researchers are exploring its potential as a safer substitute for traditional solvents in coatings and cleaning formulations. Recent studies highlight its favorable properties, including moderate polarity, good solvency power, and relatively low toxicity compared to conventional solvents.

In the pharmaceutical industry, dipropyl carbonate CAS 623-96-1 finds application as a protecting group reagent and reaction medium. Its ability to dissolve both polar and non-polar compounds makes it valuable for drug formulation processes. The compound's stability under various conditions contributes to its utility in controlled-release drug delivery systems, a rapidly growing sector in medicinal chemistry.

The dipropyl carbonate market has shown steady growth, driven by increasing demand from Asia-Pacific regions where chemical manufacturing is expanding. Industry reports indicate that the global market for carbonate esters is projected to grow at a CAGR of 5-7% over the next five years, with dipropyl carbonate price remaining competitive due to improved production methods and scale economies.

From a chemical perspective, dipropyl carbonate exhibits several notable characteristics. It has a boiling point of approximately 167-169°C and a density of about 0.945 g/cm³ at 20°C. The compound is slightly soluble in water but mixes well with most organic solvents, making it valuable for extraction processes and phase-transfer catalysis. These properties answer common search queries about "dipropyl carbonate solubility" and "dipropyl carbonate uses" that researchers frequently investigate.

Recent advancements in sustainable chemistry have highlighted dipropyl carbonate as a potential candidate for CO₂ utilization processes. Scientists are developing methods to synthesize this compound directly from carbon dioxide and propanol, aligning with circular economy principles. This innovation addresses growing environmental concerns while meeting industrial needs for carbonate-based chemicals.

Quality control of dipropyl carbonate 623-96-1 typically involves gas chromatography analysis to ensure high purity levels (≥98%). Manufacturers provide technical data sheets detailing specifications such as refractive index (1.403-1.405 at 20°C) and acid value (≤0.1 mg KOH/g). These parameters are crucial for applications requiring precise chemical composition, particularly in electronic-grade chemicals and high-purity reagents.

The storage and handling of dipropyl carbonate require standard chemical safety precautions. While not classified as hazardous under normal conditions, it should be kept in tightly sealed containers away from strong oxidizers. Proper ventilation is recommended when working with this compound in enclosed spaces, addressing common workplace safety questions about "dipropyl carbonate safety data".

Emerging applications for dipropyl carbonate include its use as a precursor for polycarbonate alternatives and biodegradable polymers. Material scientists are investigating its potential in creating novel polymeric materials with enhanced thermal stability and mechanical properties. These developments respond to the increasing demand for sustainable materials in packaging and consumer goods industries.

For researchers seeking dipropyl carbonate suppliers, numerous chemical distributors offer this compound in various quantities, from laboratory-scale vials to bulk industrial drums. The availability of custom synthesis services for specialized grades has expanded, particularly for pharmaceutical and electronic applications requiring ultra-high purity levels.

Analytical methods for dipropyl carbonate identification typically employ techniques such as FT-IR spectroscopy (characteristic carbonate C=O stretch at ~1740 cm^-1) and ¹H NMR spectroscopy (characteristic propyl group signals). These analytical protocols help address common laboratory questions about "how to identify dipropyl carbonate" and "dipropyl carbonate spectroscopic properties".

The future outlook for dipropyl carbonate appears promising, with ongoing research exploring its potential in energy storage applications. Preliminary studies suggest possible uses as an electrolyte component in advanced battery systems, though this application remains in early development stages. Such innovations could significantly expand the market for this versatile chemical compound.

Environmental considerations regarding dipropyl carbonate indicate relatively favorable biodegradation characteristics compared to many synthetic solvents. Life cycle assessment studies are evaluating its environmental footprint, particularly in comparison to traditional solvent systems. These evaluations help answer sustainability-focused queries about "dipropyl carbonate environmental impact".

In conclusion, dipropyl carbonate (CAS 623-96-1) represents a valuable chemical intermediate with diverse applications across multiple industries. Its balanced properties, growing market demand, and potential for sustainable production methods position it as a compound of continuing interest for researchers and industrial users alike. As chemical innovation progresses, new applications for this versatile carbonate ester are likely to emerge, further expanding its utility in science and technology.